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Compound of Interest

Compound Name: BIX 01294

1392399-03-9; 935693-62-2;
CAS No.:

935693-62-2
Cat. No.: B2619300

Get Quote

Executive Summary & Scientific Context

BIX 01294 (diazepin-quinazolinamine derivative) is a highly selective inhibitor of the G9a
histone methyltransferase (EHMT2) and the G9a-like protein (GLP/EHMT1).[1][2] By
competitively inhibiting the histone binding pocket of G9a, BIX 01294 prevents the mono- and
di-methylation of Histone H3 at Lysine 9 (H3K9me1/2).[1] This epigenetic modulation is critical
for researchers investigating chromatin remodeling, autophagy induction, and the
reprogramming of somatic cells into induced pluripotent stem cells (iPSCs).[2]

This guide provides a rigorous, field-validated methodology for preparing a 10 mM stock
solution of BIX 01294. Unlike generic protocols, this document addresses the specific
physicochemical stability of the compound, the critical distinction between salt forms, and the
downstream implications for cellular assays.[2]

Critical Pre-Experimental Verification (The "Why"
and "What")
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The Molecular Weight Trap

A common source of experimental error with BIX 01294 is the discrepancy between its free
base and salt forms.[2] Vendors supply different variations, and using the wrong molecular
weight (MW) for calculation will result in significant molarity errors.[2]

. . Approx. MW ( L .
Form Chemical Suffix Solubility Profile
g/mol )
Soluble in DMSO; low
Free Base N/A ~490.64 -
aqueous solubility.[1]
Recommended. High
Trihydrochloride .3HCI ~600.02 solubility in water and
DMSO.[2]
) Requires batch-
Hydrate XH20 Varies (Check CoA)

specific calculation.

Directive:Always verify the specific MW printed on your vial label or Certificate of Analysis
(CoA) before weighing. The protocol below assumes the Trihydrochloride form (MW ~600.02),
the most stable and common commercial variant.[2]

Solvent Selection: DMSO vs. Water

While BIX 01294 salts are water-soluble (up to 100 mM), anhydrous DMSO (Dimethyl
Sulfoxide) is the superior vehicle for stock solutions intended for long-term storage.[1][2]

o Causality: Aqueous solutions of BIX 01294 are prone to hydrolysis and degradation if stored
for >24 hours.[2] DMSO stabilizes the compound structure at -20°C.[1][2]

» Sterility: DMSO is bacteriostatic at high concentrations, reducing contamination risks during
storage.[2]

Protocol: Preparation of 10 mM Stock Solution

Target Concentration: 10 mM (10 mmol/L) Target Volume: 1 mL (Example) Compound Form:
BIX 01294 Trihydrochloride (MW 600.02 g/mol )[1][2]
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Step 1: Mass Calculation

Use the formula:

[11[2] [1][2]

Note: If you possess the Free Base (MW 490.64), the required mass is 4.91 mg.[1][2]

Step 2: Dissolution Workflow[1][2]

» Weighing: Accurately weigh 6.00 mg of BIX 01294 powder into a sterile, RNase/DNase-free
microcentrifuge tube.

o Best Practice: If the total vial content is close to the required mass (e.g., 10 mg), it is safer
to dissolve the entire vial content rather than weighing out a portion, to avoid static loss.[2]

o Whole Vial Calculation: If the vial contains exactly 10 mg:
[1][2]

» Solvent Addition: Add the calculated volume of high-grade anhydrous DMSO (e.g., 1.666 mL
for 10 mg, or 1.0 mL for 6 mg).

e Homogenization: Vortex vigorously for 30—60 seconds.

o Visual Check: The solution should be clear and slightly yellow.[2] If particulates remain,
sonicate in a water bath at room temperature for 5 minutes.[2] Do not heat above 37°C, as
thermal stress may degrade the inhibitor.[2]

Step 3: Aliquoting and Storage (Self-Validating System)

Never store the bulk stock in a single tube.[1][2] Repeated freeze-thaw cycles introduce
moisture (DMSO is hygroscopic), causing precipitation and potency loss.[1][2]

 Aliquot: Dispense 20-50 pL aliquots into sterile PCR tubes or amber micro-vials.
o Seal: Parafilm is recommended for long-term storage to prevent evaporation.[1][2]

» Store: Place at -20°C (stable for 6 months) or -80°C (stable for 1 year).
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 Validation: Upon thawing an aliquot for use, centrifuge at 10,000 x g for 1 minute. If a pellet is
visible, the stock has degraded or precipitated; discard and prepare fresh.[2]

Biological Application & Pathway Visualization[2][3]

Mechanism of Action

BIX 01294 functions by targeting the SET domain of G9a.[2] Under normal conditions, G9a
dimethylates H3K9, recruiting Heterochromatin Protein 1 (HP1) and silencing tumor suppressor
genes or autophagy-related genes.[1][2] BIX 01294 reverses this, opening the chromatin

structure.[2]

Pathway Diagram

The following diagram illustrates the logical flow of BIX 01294 intervention.
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Caption: BIX 01294 inhibits G9a-mediated methylation of H3K9, preventing gene silencing and
promoting transcriptional activation.[1][2]

Usage in Biological Assays[5]
Dilution Strategy

To maintain cellular integrity, the final DMSO concentration in culture media should remain <
0.5% (v/v), ideally < 0.1%.[2]
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Example: Treating cells at 2 uM (Working Concentration)
e Thaw: Thaw one 10 mM stock aliquot.

 Intermediate Dilution (Optional but Recommended): Dilute 1:100 in media or PBS to create a
100 uM working stock.

o Mix: 2 pL of 10 mM Stock + 198 uL Media.[2]
e Final Treatment: Dilute the 100 uM intermediate 1:50 into the cell culture well.
o Result: 2 uM final BIX 01294 concentration.[2]

o DMSO Content: 0.02% (Safe for most cell lines).[2]

Recommended Concentrations[3]

o Cell-Free Assays: IC50 is approx.[1][2][3][4] 1.7 uM for G9a and 0.7 uM for GLP.[2]
o Cell Culture: Effective range is typically 1 uM — 5 uM.[2]

o Warning: Concentrations > 4-5 uM often exhibit non-specific cytotoxicity.[2] Always
perform a dose-response curve (viability assay) for your specific cell line.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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